1-(Difluoro-trimethylsilyl-methyl)-4-dimethylamino-pyridinium triflate

• IUPAC Name: 1-[difluoro(trimethylsilyl)methyl]-N,N-dimethylpyridin-1-ium-4-amine;trifluoromethanesulfonate
• InChI: InChI=1S/C11H19F2N2Si.CHF3O3S/c1-14(2)10-6-8-15(9-7-10)11(12,13)16(3,4)5;2-1(3,4)8(5,6)7/h6-9H,1-5H3;(H,5,6,7)/q+1;/p-1
• InChI Key: BVDZNSSFMSMJRI-UHFFFAOYSA-M
• Canonical SMILES: CN(C)C1=CC=[N+](C=C1)C(F)(F)[Si](C)(C)C.C(F)(F)(F)S(=O)(=O)[O-]
• Molecular Formula: C12H19F5N2O3SSi
• DSSTOX Substance ID: DTXSID80776695
• Molecular Weight: 394.44 g/mol
• CAS RN: 368873-80-7

Description

Diethyl [difluoro(trimethylsilyl)methyl]phosphonate is a chemical compound with the linear formula (CH3)3SiCF2P(O)(OC2H5)2. It has a molecular weight of 260.29.

Molecular Structure Analysis

The SMILES string for this compound is CCOP(=O)(OCC)C(F)(F)Si©C. This provides a text representation of the compound’s structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a refractive index of 1.414, and a boiling point of 75 °C at 0.2 mmHg. The density is 1.077 g/mL at 25 °C.

Scientific Research Applications

• Electron Acceptor in Charge-Transfer Complexes : The compound 2,5-Bis[4′-(dimethylamino)pyridinio]-3,6-difluoro-7,7,8,8-tetracyanoquinodimethane bis(trifluoromethanesulfonate) shows potential as an electron acceptor in charge-transfer complexes. It demonstrates a high first reduction potential in cyclic voltammetry, a property valuable in electronics and materials science (Iwatsuki, Kubo, & Iwase, 1993).

• Enhanced SNAr Reactivity : N-sulfonylpyridinium triflates, derived from compounds like 4-dimethylaminopyridine and treated with trimethylsilyl triflate, show enhanced SNAr reactivity due to the electrostatic effect of the sulfonylonio function. This enables certain reactions to be performed under milder conditions, which is advantageous in organic synthesis and pharmaceutical research (Weiss & Pühlhofer, 2001).

• Nonlinear Optics and Molecular Design : Derivatives of 1-methyl-4-(2-(4-(dimethylamino)phenyl)ethynyl)pyridinium, which is related to the compound , have been studied for their potential in nonlinear optics. This involves the exploration of fluorine substitution and hyperpolarizability, important for developing advanced optical materials (Umezawa et al., 2003).

• Thermodynamic and Transport Properties in Ionic Liquids : Studies have explored the thermodynamic and transport properties of various pyridinium-based ionic liquids, including those similar to 1-(Difluoro-trimethylsilyl-methyl)-4-dimethylamino-pyridinium triflate. These properties are crucial for applications in green chemistry and industrial processes (Cadena et al., 2006).

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be moved into fresh air and given artificial respiration if not breathing. In case of skin or eye contact, the area should be washed with plenty of water. If swallowed, the mouth should be rinsed with water. The compound should be stored in a tightly closed container in a dry, well-ventilated place.